Cas no 3288-04-8 (2-Methoxyphenyl isothiocyanate)

2-Methoxyphenyl isothiocyanate structure
3288-04-8 structure
Product Name:2-Methoxyphenyl isothiocyanate
CAS No:3288-04-8
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00011675
CID:84695
PubChem ID:520599
Update Time:2025-04-18

2-Methoxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxyphenyl isothiocyanate
    • Isothiocyanic Acid 2-Methoxyphenyl Ester
    • O-Methoxyphenyl Isothiocyanate
    • 1-isothiocyanato-2-methoxy-benzene
    • 2-methoxybenzenisothiocyanate
    • 2-Methoxy-phenylisothiocyanat
    • Benzene,1-isothiocyanato-2-methoxy
    • HMS1785K11
    • J-802093
    • DTXSID10334404
    • BP-10889
    • AKOS000212243
    • 2-Methoxyphenyl isothiocyanate, 98%
    • orthomethoxyphenyl isothiocyanate
    • 2-METHOXYPHENylisoTHIOCYANATE
    • EN300-17323
    • 1-Isothiocyanato-2-methoxybenzene #
    • F1915-0002
    • SCHEMBL331765
    • Benzene, 1-isothiocyanato-2-methoxy-
    • o-Methoxyphenylisothiocyanat
    • I0512
    • Z56921378
    • 1-Isothiocyanato-2-methoxybenzene
    • D91175
    • MFCD00011675
    • 2-isothiocyanato-1-methoxy-benzene
    • 3288-04-8
    • FT-0608829
    • BBL027787
    • DTXCID80285494
    • DB-021305
    • STL358505
    • 628-241-2
    • MDL： MFCD00011675
    • Inchi： 1S/C8H7NOS/c1-10-8-5-3-2-4-7(8)9-6-11/h2-5H,1H3
    • InChI Key： QKAOOWJWWKWWOZ-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC=CC=1OC
    • BRN： 638293

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 21.6

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.196 g/mL at 25 °C(lit.)
  • Boiling Point: 267°C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.6443(lit.)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 53.68000
  • LogP: 2.42950
  • Solubility: Uncertain
  • Sensitiveness: Moisture Sensitive

2-Methoxyphenyl isothiocyanate Security Information

2-Methoxyphenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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